![molecular formula C11H10BrNO2 B5810953 3-bromo-6-methoxy-2-methyl-4(1H)-quinolinone](/img/structure/B5810953.png)
3-bromo-6-methoxy-2-methyl-4(1H)-quinolinone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of related quinolinone compounds involves various strategies, including one-pot reactions and the use of catalysts. For instance, efficient solid-phase synthesis methods for related quinolinones have been developed using anthranilates and bromoketones as key synthons, highlighting a route that might be adaptable for 3-bromo-6-methoxy-2-methyl-4(1H)-quinolinone (Soural & Krchňák, 2007). Additionally, microwave-assisted synthesis has been reported for quinoline alkaloids, providing insights into potential efficient synthesis routes for related compounds (Nadaraj, Selvi, & Sasi, 2006).
Molecular Structure Analysis
X-ray diffraction studies have elucidated the crystal structures of related compounds, offering insights into the molecular structure of quinolinone derivatives. These analyses reveal stabilization mechanisms such as strong intramolecular hydrogen bonds and the existence of molecules as zwitterions, which could be relevant for understanding the structural features of 3-bromo-6-methoxy-2-methyl-4(1H)-quinolinone (Sergienko, Abramenko, & Gorbunova, 2019).
Chemical Reactions and Properties
Reactivity studies with related quinolinone compounds show selective and highly sensitive fluorescence derivatization for carboxylic acids, suggesting that 3-bromo-6-methoxy-2-methyl-4(1H)-quinolinone could possess unique reactive properties useful in analytical chemistry (Yamaguchi et al., 1985).
Physical Properties Analysis
The synthesis and physical properties of related quinolinone compounds indicate that modifications to the quinolinone core can significantly impact solubility and fluorescence characteristics. These insights can be applied to predict the physical properties of 3-bromo-6-methoxy-2-methyl-4(1H)-quinolinone, such as solubility in various solvents and potential fluorescence under specific conditions (Hirano et al., 2004).
Chemical Properties Analysis
Studies on the chemical properties of related compounds, such as their reactivity with acylating agents and their ability to undergo specific reactions like Friedel-Crafts alkylation, provide valuable information on the chemical behavior of 3-bromo-6-methoxy-2-methyl-4(1H)-quinolinone. These properties are crucial for its potential applications in synthetic chemistry and pharmaceutical research (Miura, Takaku, Nawata, & Hamana, 1991).
properties
IUPAC Name |
3-bromo-6-methoxy-2-methyl-1H-quinolin-4-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10BrNO2/c1-6-10(12)11(14)8-5-7(15-2)3-4-9(8)13-6/h3-5H,1-2H3,(H,13,14) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XBVJDXSHXOPCFI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=O)C2=C(N1)C=CC(=C2)OC)Br |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10BrNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
268.11 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-bromo-6-methoxy-2-methylquinolin-4(1H)-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.